Cas no 1889878-40-3 (4-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 4-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 1889878-40-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6357771
• PubChem ID: 115015375
• Update Time: 2025-10-29

4-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylazetidin-3-yl)oxyphenol
• 4-[(3-methylazetidin-3-yl)oxy]phenol
• Phenol, 4-[(3-methyl-3-azetidinyl)oxy]-
• 1889878-40-3
• EN300-1764156

• Inchi： 1S/C10H13NO2/c1-10(6-11-7-10)13-9-4-2-8(12)3-5-9/h2-5,11-12H,6-7H2,1H3
• InChI Key： CZXRAESOSLKZSU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2(C)CNC2)C=C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±32.0 °C(Predicted)
• pka: 10.21±0.15(Predicted)

Additional information on 4-(3-methylazetidin-3-yl)oxyphenol

Comprehensive Overview of 4-(3-methylazetidin-3-yl)oxyphenol (CAS No. 1889878-40-3): Properties, Applications, and Industry Insights

4-(3-methylazetidin-3-yl)oxyphenol (CAS No. 1889878-40-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This molecule features a unique structural combination of a phenolic hydroxyl group and a 3-methylazetidine ring, making it valuable for drug discovery and functional material development. Researchers are particularly interested in its potential as a bioactive scaffold due to the azetidine moiety's constrained geometry and the phenol group's hydrogen-bonding capability.

In recent years, the demand for azetidine-containing compounds has surged, driven by their applications in kinase inhibitors and GPCR-targeted therapies. The 3-methylazetidin-3-yl fragment in this compound offers improved metabolic stability compared to larger heterocycles, addressing a key challenge in medicinal chemistry. Pharmaceutical companies are exploring derivatives of 4-(3-methylazetidin-3-yl)oxyphenol for potential central nervous system (CNS) drugs, as the compact azetidine ring enhances blood-brain barrier penetration.

The synthesis of CAS 1889878-40-3 typically involves multi-step organic transformations, with researchers optimizing routes to improve yield and purity. Advanced techniques like flow chemistry and catalyzed cross-coupling reactions have been employed to construct the challenging azetidine-phenol linkage. Analytical characterization using NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, while HPLC purity analysis ensures quality for research applications.

Material scientists have investigated 4-(3-methylazetidin-3-yl)oxyphenol as a building block for functional polymers and coordination complexes. The phenolic group enables polymerization or metal chelation, while the azetidine nitrogen can participate in additional chemical modifications. These properties make it promising for developing advanced coatings, self-healing materials, and molecular sensors with tailored properties.

From a drug development perspective, the pharmacokinetic profile of azetidine-phenol hybrids like this compound shows advantages over traditional heterocycles. The methylazetidine moiety contributes to better metabolic stability and oral bioavailability, addressing common limitations in small-molecule therapeutics. Current research focuses on optimizing the structure-activity relationship (SAR) of derivatives for specific biological targets.

Environmental and safety assessments of CAS 1889878-40-3 indicate it requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound's ecotoxicological profile suggests it should be disposed of following approved chemical waste protocols.

The commercial availability of 4-(3-methylazetidin-3-yl)oxyphenol has expanded recently, with several fine chemical suppliers offering it in research quantities. Pricing varies based on purity (typically 95-98%) and scale, with custom synthesis options available for bulk requirements. Researchers should verify certificates of analysis (CoA) when sourcing the material for sensitive applications.

Future directions for this compound include exploration in targeted drug delivery systems and bioorthogonal chemistry. The azetidine nitrogen presents opportunities for click chemistry modifications, while the phenol group can be functionalized for prodrug strategies. These developments align with growing interest in precision medicine and theranostic approaches in pharmaceutical research.

Patent literature reveals increasing activity around azetidine-containing scaffolds, with 1889878-40-3 appearing in several applications for neurological disorders and inflammatory conditions. The compound's versatility as an intermediate continues to attract interest from both academic and industrial research groups worldwide.

For researchers working with 4-(3-methylazetidin-3-yl)oxyphenol, proper storage conditions (typically -20°C under inert atmosphere) help maintain stability. The compound's solubility profile favors polar organic solvents like DMSO and methanol, with limited water solubility that may require formulation optimization for biological studies.

Analytical method development for this compound presents unique challenges due to the polar functional groups and potential for tautomerization. Reverse-phase UPLC methods with acidic modifiers often provide optimal separation, while chiral analysis may be required if working with enantiopure forms of the molecule.

The growing importance of saturated heterocycles in medicinal chemistry ensures continued interest in CAS 1889878-40-3 and related structures. As computational methods improve for predicting molecular properties and bioavailability, this compound serves as a valuable reference point for cheminformatics studies and library design.